Cas no 2022529-83-3 (1-(2-chloro-4-methylphenyl)methyl-1H-imidazol-2-amine)
1-(2-chloro-4-methylphenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloro-4-methylphenyl)methyl-1H-imidazol-2-amine
- 2022529-83-3
- EN300-1110110
- 1-[(2-chloro-4-methylphenyl)methyl]-1H-imidazol-2-amine
-
- Inchi: 1S/C11H12ClN3/c1-8-2-3-9(10(12)6-8)7-15-5-4-14-11(15)13/h2-6H,7H2,1H3,(H2,13,14)
- InChI Key: RZIURPQIMXSMBH-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)C=CC=1CN1C=CN=C1N
Computed Properties
- Exact Mass: 221.0719751g/mol
- Monoisotopic Mass: 221.0719751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.8Ų
1-(2-chloro-4-methylphenyl)methyl-1H-imidazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1110110-0.05g |
1-[(2-chloro-4-methylphenyl)methyl]-1H-imidazol-2-amine |
2022529-83-3 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1110110-0.1g |
1-[(2-chloro-4-methylphenyl)methyl]-1H-imidazol-2-amine |
2022529-83-3 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1110110-0.25g |
1-[(2-chloro-4-methylphenyl)methyl]-1H-imidazol-2-amine |
2022529-83-3 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1110110-0.5g |
1-[(2-chloro-4-methylphenyl)methyl]-1H-imidazol-2-amine |
2022529-83-3 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1110110-1.0g |
1-[(2-chloro-4-methylphenyl)methyl]-1H-imidazol-2-amine |
2022529-83-3 | 1g |
$943.0 | 2023-06-10 | ||
| Enamine | EN300-1110110-2.5g |
1-[(2-chloro-4-methylphenyl)methyl]-1H-imidazol-2-amine |
2022529-83-3 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1110110-5.0g |
1-[(2-chloro-4-methylphenyl)methyl]-1H-imidazol-2-amine |
2022529-83-3 | 5g |
$2732.0 | 2023-06-10 | ||
| Enamine | EN300-1110110-10.0g |
1-[(2-chloro-4-methylphenyl)methyl]-1H-imidazol-2-amine |
2022529-83-3 | 10g |
$4052.0 | 2023-06-10 | ||
| Enamine | EN300-1110110-1g |
1-[(2-chloro-4-methylphenyl)methyl]-1H-imidazol-2-amine |
2022529-83-3 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1110110-5g |
1-[(2-chloro-4-methylphenyl)methyl]-1H-imidazol-2-amine |
2022529-83-3 | 95% | 5g |
$2235.0 | 2023-10-27 |
1-(2-chloro-4-methylphenyl)methyl-1H-imidazol-2-amine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-(2-chloro-4-methylphenyl)methyl-1H-imidazol-2-amine
Recent Advances in the Study of 1-(2-chloro-4-methylphenyl)methyl-1H-imidazol-2-amine (CAS: 2022529-83-3)
1-(2-chloro-4-methylphenyl)methyl-1H-imidazol-2-amine (CAS: 2022529-83-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly focusing on its pharmacological properties and mechanisms of action. This research brief aims to summarize the latest findings related to this compound, providing insights into its therapeutic potential and the methodologies employed in its study.
Recent investigations have highlighted the compound's role as a potential inhibitor of specific enzymatic pathways, which are critical in the progression of certain diseases. For instance, studies have demonstrated its efficacy in modulating key biological targets, suggesting its utility in the treatment of inflammatory and neoplastic conditions. The compound's unique chemical structure, characterized by the presence of a chloro-methylphenyl group and an imidazol-2-amine moiety, contributes to its bioactivity and selectivity.
Methodologically, researchers have employed a combination of in vitro and in vivo assays to evaluate the compound's effects. High-throughput screening techniques have been utilized to assess its binding affinity and inhibitory potential against various molecular targets. Additionally, computational modeling studies have provided valuable insights into the compound's interaction with biological macromolecules, further elucidating its mechanism of action.
The results of these studies have been promising, indicating that 1-(2-chloro-4-methylphenyl)methyl-1H-imidazol-2-amine exhibits significant therapeutic potential. Its ability to selectively target specific pathways while minimizing off-target effects makes it a candidate for further development. However, challenges remain, including optimizing its pharmacokinetic properties and ensuring its safety profile in preclinical models.
In conclusion, the latest research on 1-(2-chloro-4-methylphenyl)methyl-1H-imidazol-2-amine underscores its potential as a valuable tool in drug discovery. Future studies should focus on advancing its development through rigorous preclinical and clinical evaluations, with the ultimate goal of translating these findings into effective therapeutic interventions.
2022529-83-3 (1-(2-chloro-4-methylphenyl)methyl-1H-imidazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)